Silane, (3-chloro-2,2-dimethylpropoxy)trimethyl-

• CAS RN: 80813-42-9
• Molecular Formula: C8H19ClOSi
• Molecular Weight: 194.77 g/mol
• IUPAC Name: (3-chloro-2,2-dimethylpropoxy)-trimethylsilane
• InChI: InChI=1S/C8H19ClOSi/c1-8(2,6-9)7-10-11(3,4)5/h6-7H2,1-5H3
• InChI Key: DVCGIEWNXHQSFK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CO[Si](C)(C)C)CCl

Description

Silane, (3-chloro-2,2-dimethylpropoxy)trimethyl- is a useful research compound. Its molecular formula is C8H19ClOSi and its molecular weight is 194.77 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The initiator of structure (3), designated PFI10, was prepared using the procedures broadly described in WO 91 112277. The hydroxyl functionality in 2,2-dimethyl-3-chloropropanol was protected by reaction with trimethylsilyl chloride. A solution of trimethylsilyl chloride (27.16 g, 0.25 mol) in dry cyclohexane (150 g) was treated with 20.4 g of imidazole (0.30 mol) under an argon atmosphere. The resulting slurry was stirred vigorously at room temperature as 2,2-dimethyl-3-chloropropanol (30.93 g, 0.25 mol) was added slowly to the mixture. The rate of addition was controlled to keep the reaction temperature below 40° C. The resulting slurry was filtered affording a clear solution of the desired 1-trimethylsilyloxy-2,2-dimethyl-3-chloropropane. Analysis using a Gas Chromatography-Mass Spectroscopy (GC-MS) technique found essentially no side products. The trimethylsilyl protected adduct was obtained in quantitative yield. A repeat of this experiment gave similar results.

Synthesis routes and methods II

Procedure details